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Compound of Interest

Compound Name: 2-Ethylhexyl lactate

Cat. No.: B1195652 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and compliant laboratory environment is paramount. The proper disposal of chemical

substances like 2-Ethylhexyl lactate is a critical component of this responsibility. This guide

provides essential, step-by-step procedures for the safe handling and disposal of 2-Ethylhexyl
lactate, ensuring the protection of both laboratory personnel and the environment.

Hazard Profile and Safety Summary
2-Ethylhexyl lactate is classified with specific hazards that necessitate careful handling during

its use and disposal.[1][2] Understanding these hazards is the first step in ensuring safe

laboratory practices.

Hazard Classification Category GHS Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2]

Skin Sensitization Sub-category 1B
H317: May cause an allergic

skin reaction[1][2]

Eye Irritation Category 2
H319: Causes serious eye

irritation[1]

Specific target organ toxicity –

single exposure
Category 3 -
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This table summarizes the key hazard classifications for 2-Ethylhexyl lactate as identified in

safety data sheets.

Step-by-Step Disposal Protocol
The disposal of 2-Ethylhexyl lactate must be conducted in a manner that mitigates its

hazardous properties and complies with relevant regulations. Discharge into the environment

must be strictly avoided.[1]

1. Personal Protective Equipment (PPE): Before handling 2-Ethylhexyl lactate for disposal,

ensure you are wearing the appropriate PPE to prevent skin and eye contact.[1][2]

Gloves: Wear chemical-impermeable gloves.[1]

Eye Protection: Use tightly fitting safety goggles.[2]

Protective Clothing: Wear suitable protective clothing to avoid skin contact.[1]

2. Waste Collection and Storage:

Collect waste 2-Ethylhexyl lactate in suitable, closed containers that are properly labeled.

[1]

Store the waste containers in a well-ventilated area, away from sources of ignition.[1]

Do not mix with other waste streams unless compatibility has been confirmed.

3. Spill Management: In the event of a spill, take the following steps immediately:

Evacuate personnel from the immediate area.

Remove all sources of ignition and use non-sparking tools.[1]

Ventilate the area.

Contain the spill using an inert absorbent material.

Collect the absorbed material and place it in a suitable, closed container for disposal.[1]
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Adhered or collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[1]

4. Final Disposal Method: The recommended methods for the final disposal of 2-Ethylhexyl
lactate are:

Licensed Chemical Destruction Plant: The material can be sent to a licensed facility for

chemical destruction.[1]

Controlled Incineration: Controlled incineration with flue gas scrubbing is another acceptable

disposal method.[1]

Important: Do not discharge 2-Ethylhexyl lactate into sewer systems or contaminate water,

foodstuffs, feed, or seed.[1]

5. Contaminated Packaging:

Containers that held 2-Ethylhexyl lactate should be triple-rinsed (or equivalent).[1]

The rinsed containers can then be offered for recycling or reconditioning.[1]

Alternatively, the packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill.[1]

Combustible packaging materials may be disposed of through controlled incineration with

flue gas scrubbing.[1]

Regulatory Framework
The disposal of chemical waste is governed by a "cradle-to-grave" regulatory framework, such

as the Resource Conservation and Recovery Act (RCRA) in the United States.[3][4] This

system tracks hazardous waste from its point of generation to its final disposal.[4] Generators

of hazardous waste are categorized based on the quantity of waste produced per month (Large

Quantity Generators, Small Quantity Generators, and Very Small Quantity Generators), with

varying levels of regulation.[3] It is crucial to comply with all local, state, and federal regulations

regarding hazardous waste management.
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Disposal Workflow
The following diagram illustrates the decision-making process and necessary steps for the

proper disposal of 2-Ethylhexyl lactate.

Disposal workflow for 2-Ethylhexyl lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1195652?utm_src=pdf-body
https://www.benchchem.com/product/b1195652?utm_src=pdf-body
https://www.benchchem.com/product/b1195652?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-ethylhexyl-lactate.pdf
https://www.echemi.com/sds/2-ethylhexyl-lactate-pd180914123450.html
https://www.rila.org/retail-compliance-center/regulations/hazardous-waste-regulations
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.benchchem.com/product/b1195652#2-ethylhexyl-lactate-proper-disposal-procedures
https://www.benchchem.com/product/b1195652#2-ethylhexyl-lactate-proper-disposal-procedures
https://www.benchchem.com/product/b1195652#2-ethylhexyl-lactate-proper-disposal-procedures
https://www.benchchem.com/product/b1195652#2-ethylhexyl-lactate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195652?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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